Cas no 1393449-23-4 (Azepane-4-carboxylic acid hydrochloride)

• Product Name: Azepane-4-carboxylic acid hydrochloride
• CAS No: 1393449-23-4
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD24387387
• CID: 4596560
• PubChem ID: 68279383
• Update Time: 2024-11-06

Azepane-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• azepane-4-carboxylic acid hydrochloride
• AZEPANE-4-CARBOXYLIC ACID HCL
• azepane-4-carboxylic acid;hydrochloride
• Perhydro-azepine-4-carboxylic acid hydrochloride
• BS-45980
• FFWLYUUJGYMITQ-UHFFFAOYSA-N
• SY321005
• SCHEMBL12471116
• CS-0184858
• EN300-1273307
• AZEPANE-4-CARBOXYLICACIDHCL
• MFCD24387387
• 1393449-23-4
• Azepane-4-carboxylic acid hydrochloride

• MDL： MFCD24387387
• Inchi： 1S/C7H13NO2.ClH/c9-7(10)6-2-1-4-8-5-3-6;/h6,8H,1-5H2,(H,9,10);1H
• InChI Key： FFWLYUUJGYMITQ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCNCCC1)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3